Cas no 850936-92-4 (1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one)

• Product Name: 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
• CAS No: 850936-92-4
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 6237001
• PubChem ID: 3238658
• Update Time: 2025-06-08

1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
• CHEMBL1523361
• 1-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-3,5-dimethylpiperidine
• F0594-0154
• SMR000025739
• MLS000091177
• AKOS017024785
• 850936-92-4
• MLS002586638
• 1-(3,5-dimethylpiperidin-1-yl)-2-{[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one
• AKOS001784012
• 1-(3,5-dimethylpiperidin-1-yl)-2-((5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• 1-(3,5-dimethylpiperidin-1-yl)-2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• HMS2310H19
• NCGC00047475-02

• Inchi： 1S/C18H23N3O3S/c1-12-8-13(2)10-21(9-12)16(22)11-25-18-20-19-17(24-18)14-6-4-5-7-15(14)23-3/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： TXUAHRYSNNTKER-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2OC)O1)CC(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 361.14601278g/mol
• Monoisotopic Mass: 361.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one

Research Brief on 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 850936-92-4)

The compound 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 850936-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,3,4-oxadiazole moiety, coupled with the 3,5-dimethylpiperidine and 2-methoxyphenyl groups, contributes to its high binding affinity and selectivity. Computational docking studies have further elucidated its interaction with target proteins, providing a molecular basis for its observed efficacy.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting low cytotoxicity and favorable pharmacokinetic profiles. Notably, its ability to modulate key signaling pathways, such as NF-κB and PI3K/AKT, suggests potential applications in treating chronic inflammatory diseases and certain cancers. However, further preclinical studies are required to optimize its therapeutic index and assess long-term safety.

The synthesis of 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one has been refined in recent publications, with improved yields and purity. Novel synthetic routes, including microwave-assisted and green chemistry approaches, have been explored to enhance scalability and sustainability. These advancements are critical for transitioning from laboratory-scale production to industrial applications.

Despite these promising developments, challenges remain, including the need for more comprehensive toxicological studies and formulation optimization. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be essential to accelerate the translation of this compound into clinical trials.

In conclusion, 1-(3,5-dimethylpiperidin-1-yl)-2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one represents a promising candidate for further drug development. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for both therapeutic and mechanistic studies in chemical biology and medicinal chemistry.